Cas no 195252-60-9 (4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)-)

• Product Name: 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)-
• CAS No: 195252-60-9
• MF: C₈H₁₁ClN₄
• MW: 198.65273976326
• CID: 3866144
• PubChem ID: 10726653
• Update Time: 2025-06-13

4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)-
• 6-Chloro-N4-cyclopropylMethyl-pyriMidine-4,5-diaMine
• SB56419
• 6-CHLORO-N4-(CYCLOPROPYLMETHYL)PYRIMIDINE-4,5-DIAMINE
• SCHEMBL12590817
• 6-chloro-4-n-(cyclopropylmethyl)pyrimidine-4,5-diamine
• 6-Chloro-N4-(cyclopropylmethyl)-4,5-pyrimidinediamine
• DTXSID801212125
• 195252-60-9
• AKOS012321883

• MDL： MFCD16872310
• Inchi： 1S/C8H11ClN4/c9-7-6(10)8(13-4-12-7)11-3-5-1-2-5/h4-5H,1-3,10H2,(H,11,12,13)
• InChI Key： NSAKOTTZDXXUMX-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(N)C(NCC2CC2)=N1

Computed Properties

• Exact Mass: 198.0672241Da
• Monoisotopic Mass: 198.0672241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)-

Comprehensive Overview of 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)- (CAS No. 195252-60-9)

4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)- (CAS No. 195252-60-9) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique 6-chloro and cyclopropylmethyl substituents, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role in modulating enzymatic activity and targeting specific biological pathways, making it a subject of interest in medicinal chemistry and biotechnology.

The molecular structure of 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)- features a pyrimidine core, a heterocyclic aromatic ring system that is fundamental to nucleic acid chemistry. The addition of the 6-chloro group enhances its reactivity, while the cyclopropylmethyl moiety contributes to its lipophilicity, influencing its pharmacokinetic properties. These attributes make it a valuable scaffold for designing novel therapeutic agents, particularly in the development of kinase inhibitors and antiviral compounds, which are currently hot topics in pharmaceutical research.

In recent years, the demand for pyrimidine derivatives has surged due to their role in addressing global health challenges, such as antimicrobial resistance and viral infections. 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)- is no exception, as its structural features align with the search for new small-molecule drugs with improved efficacy and safety profiles. Its potential applications in cancer therapy and immunomodulation have also been highlighted in preclinical studies, aligning with the growing focus on personalized medicine and targeted therapies.

From a synthetic perspective, the compound's CAS No. 195252-60-9 serves as a critical identifier for researchers sourcing high-purity materials for their experiments. The 6-chloro substitution allows for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability is particularly relevant in the context of AI-driven drug discovery, where computational models are used to predict the bioactivity of novel derivatives, a trend that has gained traction in the scientific community.

Environmental and regulatory considerations are also paramount when working with 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)-. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety in laboratory settings. The compound's stability under various conditions is a subject of ongoing research, particularly in the context of green chemistry initiatives aimed at reducing the environmental impact of chemical synthesis.

In summary, 4,5-Pyrimidinediamine, 6-chloro-N4-(cyclopropylmethyl)- (CAS No. 195252-60-9) represents a promising candidate for advancing drug discovery and biochemical research. Its structural features, combined with its potential applications in therapeutic development and biotechnology, make it a compound of significant interest. As the scientific community continues to explore its capabilities, this pyrimidine derivative is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and beyond.